Cas no 2680722-50-1 (tert-butyl N-(5-bromoisoquinolin-3-yl)methylcarbamate)

• Product Name: tert-butyl N-(5-bromoisoquinolin-3-yl)methylcarbamate
• CAS No: 2680722-50-1
• MF: C₁₅H₁₇BrN₂O₂
• MW: 337.211683034897
• CID: 5665599
• PubChem ID: 165914184
• Update Time: 2025-05-23

tert-butyl N-(5-bromoisoquinolin-3-yl)methylcarbamate Chemical and Physical Properties

Names and Identifiers

• EN300-27702451
• tert-butyl N-[(5-bromoisoquinolin-3-yl)methyl]carbamate
• 2680722-50-1
• tert-butyl N-(5-bromoisoquinolin-3-yl)methylcarbamate

• Inchi： 1S/C15H17BrN2O2/c1-15(2,3)20-14(19)18-9-11-7-12-10(8-17-11)5-4-6-13(12)16/h4-8H,9H2,1-3H3,(H,18,19)
• InChI Key： IYIQMKXRFBETIU-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC2=CN=C(C=C21)CNC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 336.04734g/mol
• Monoisotopic Mass: 336.04734g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 343
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 51.2Ų

Additional information on tert-butyl N-(5-bromoisoquinolin-3-yl)methylcarbamate

Introduction to Tert-butyl N-(5-bromoisoquinolin-3-yl)methylcarbamate (CAS No. 2680722-50-1)

Tert-butyl N-(5-bromoisoquinolin-3-yl)methylcarbamate, with the CAS number 2680722-50-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of carbamates, which are widely recognized for their diverse biological activities and potential therapeutic applications. The presence of a tert-butyl group and a 5-bromoisoquinolin-3-yl moiety in its molecular structure imparts unique chemical and pharmacological properties, making it a subject of intense study in drug discovery and development.

The tert-butyl group, a tertiary butyl substituent, is known for its steric hindrance and electron-donating effects, which can influence the reactivity and binding affinity of the molecule. This group often enhances the metabolic stability of pharmaceutical compounds, making them more suitable for oral administration and prolonged half-life. On the other hand, the 5-bromoisoquinolin-3-yl moiety is a key pharmacophore that has been extensively studied for its role in various biological pathways. Isoquinoline derivatives are well-documented for their anti-inflammatory, antimicrobial, and anticancer properties. The bromine atom at the 5-position further modulates the electronic properties of the isoquinoline ring, potentially enhancing its interaction with biological targets.

In recent years, there has been a surge in research focused on isoquinoline-based compounds due to their promising pharmacological profiles. Studies have demonstrated that modifications in the isoquinoline scaffold can lead to significant changes in biological activity. For instance, derivatives with halogen substituents have shown enhanced binding affinity to enzymes and receptors involved in cancer progression. The carbamate functional group in Tert-butyl N-(5-bromoisoquinolin-3-yl)methylcarbamate adds another layer of complexity, as carbamates are known to exhibit inhibitory effects on various enzymes by forming covalent bonds with active sites.

The synthesis of Tert-butyl N-(5-bromoisoquinolin-3-yl)methylcarbamate involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. The introduction of the tert-butyl group typically involves alkylation reactions, while the incorporation of the 5-bromoisoquinolin-3-yl moiety may involve bromination or Suzuki-Miyaura cross-coupling reactions. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are essential for characterizing the compound's purity and structural integrity.

The pharmacological potential of Tert-butyl N-(5-bromoisoquinolin-3-yl)methylcarbamate has been explored in several preclinical studies. Research indicates that this compound may exhibit inhibitory activity against specific enzymes or receptors implicated in diseases such as cancer and inflammation. The steric bulk provided by the tert-butyl group could enhance binding interactions with target proteins, while the electron-withdrawing nature of the bromine atom in the isoquinoline ring could modulate receptor activity. These properties make it a valuable candidate for further investigation in drug development pipelines.

In addition to its potential therapeutic applications, Tert-butyl N-(5-bromoisoquinolin-3-yl)methylcarbamate may also serve as a key intermediate in the synthesis of more complex molecules. Its unique structural features allow for further functionalization, enabling chemists to design novel derivatives with tailored biological activities. The growing interest in isoquinoline derivatives underscores their importance as building blocks in medicinal chemistry.

The safety profile of Tert-butyl N-(5-bromoisoquinolin-3-yl)methylcarbamate is another critical aspect that requires thorough evaluation. While preliminary studies suggest that it may exhibit desirable pharmacological effects, comprehensive toxicological assessments are necessary to ensure its safety for potential clinical use. These studies would include evaluations of acute toxicity, chronic exposure effects, and potential side reactions. Collaborative efforts between synthetic chemists, pharmacologists, and toxicologists are essential to bridge gaps in knowledge and ensure that this compound progresses through the drug development pipeline responsibly.

The future directions for research on Tert-butyl N-(5-bromoisoquinolin-3-yl)methylcarbamate include exploring its mechanisms of action at a molecular level and identifying potential therapeutic indications. Advances in computational chemistry and structure-based drug design could provide insights into how this compound interacts with biological targets and how its structure can be optimized for improved efficacy and selectivity. Additionally, exploring synthetic routes that enhance yield and scalability would be crucial for its practical application in pharmaceutical manufacturing.

In conclusion, Tert-butyl N-(5-bromoisoquinolin-3-yl)methylcarbamate (CAS No. 2680722-50-1) is a promising compound with significant potential in pharmaceutical research. Its unique structural features, combined with its observed biological activities, make it an attractive candidate for further investigation. As research continues to uncover new applications for isoquinoline derivatives, compounds like this one will play a crucial role in advancing our understanding of disease mechanisms and developing novel therapeutic strategies.